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Compound of Interest

Compound Name: Protocatechuic acid-13C7

Cat. No.: B12384039

This guide provides essential safety and logistical information for the proper disposal of
Protocatechuic acid-13C7. The following procedures are designed for researchers, scientists,
and drug development professionals to ensure safe handling and compliance with waste
regulations. As the chemical and hazardous properties of isotopically labeled compounds are
generally identical to their unlabeled counterparts, the disposal procedures for Protocatechuic
acid-13C7 follow the guidelines for Protocatechuic acid.

Immediate Safety and Handling

Protocatechuic acid is classified as a hazardous substance. It is known to cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335)[1][2][3][4].
Therefore, appropriate personal protective equipment (PPE) must be worn at all times when
handling this chemical.

Key Hazard Information:

Skin Contact: Causes skin irritation[1][2].

Eye Contact: Causes serious eye irritation[1][2][5].

Inhalation: May cause respiratory tract irritation[2][3][5].

Ingestion: May be harmful if swallowed[2][5].
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It is not classified as a carcinogen, mutagen, or reproductive toxicant[1][4]. The toxicological
properties have not been exhaustively investigated|[2].

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of Protocatechuic acid-13C7
waste, from initial handling to final disposition.

Step 1: Waste Characterization and Segregation

 |dentify Waste: All materials contaminated with Protocatechuic acid-13C7, including
unused product, solutions, contaminated labware (e.g., pipette tips, vials), and personal
protective equipment (PPE), must be treated as hazardous waste[1].

e Segregate Waste: Do not mix this waste with non-hazardous materials. It should be collected
in a dedicated, properly labeled hazardous waste container.

Step 2: Required Personal Protective Equipment (PPE)

Before handling the waste, ensure the following PPE is worn:

o Eye and Face Protection: Wear safety glasses with side-shields conforming to EN 166 or
NIOSH-approved equivalents[3][5].

» Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves
prior to use and dispose of contaminated gloves in accordance with laboratory practices|[3]

[5].

o Body Protection: Wear an impervious lab coat or other protective clothing to prevent skin
contact[3][5].

» Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved P95 or
P1 particle respirator[3]. Ensure adequate ventilation, such as working in a fume hood, to
minimize inhalation exposure[3][5].

Step 3: Spill Management

In the event of a spill, follow these procedures:
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Ensure Area is Ventilated: Work in a well-ventilated area or fume hood. Evacuate personnel
from the immediate area if necessary|3].

Avoid Dust Formation: Do not use dry sweeping methods that could create dust.

Contain and Collect: Mechanically collect the spilled material (e.g., with a scoop or shovel)
and place it into a suitable, sealed container for disposal[1][3].

Decontaminate: Clean the spill area thoroughly.

Prevent Environmental Release: Do not allow the product or contaminated cleaning
materials to enter drains or waterways[1][3][5].

Step 4: Containment and Labeling

Use Appropriate Containers: Collect all Protocatechuic acid-13C7 waste in a chemically
compatible, leak-proof container with a secure lid[3].

Label Correctly: The waste container must be clearly labeled as "Hazardous Waste" and
include the chemical name ("Protocatechuic acid-13C7"), relevant hazard pictograms (e.g.,
irritant), and the date of accumulation.

Step 5: Storage and Final Disposal

Temporary Storage: Store the sealed waste container in a designated, well-ventilated, and
secure area, away from incompatible materials such as strong oxidizing agents and strong
bases[6][7].

Professional Disposal: This material and its container must be disposed of as hazardous
waste[1]. Arrange for disposal through a licensed professional waste disposal company[5].

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and
federal regulations[2][5]. Do not dispose of this chemical down the drain[1].

Quantitative Data Summary

The following table summarizes key quantitative data for Protocatechuic acid and its 13C7-

labeled variant.
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Property Value Source(s)

Molecular Formula

Protocatechuic Acid C7H60a4 [3]
Protocatechuic Acid-13C7 13C7H604 [8]
Molecular Weight

Protocatechuic Acid 154.12 g/mol [3]
Protocatechuic Acid-13C7 161.07 g/mol [8]

Physical Properties

White to brownish crystalline

Appearance [6]
powder

Melting Point 197-221 °C (decomposes) [6]119]

Water Solubility 18,200 mg/L (at 14 °C) [9]

n-Octanol/Water Partition

0.86 [1]
Coeff. (Log Kow)

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Protocatechuic
acid-13C7.
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Start: Waste Generation
(Protocatechuic Acid-13C7)

Step 1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Characterize Waste
(Solid, Liquid, Contaminated Labware)

:

Step 3: Contain & Segregate
(Dedicated, Sealed Container)

Step 4: Label Container
('Hazardous Waste', Chemical Name, Date)

Step 5: Temporary Storage

(Secure, Ventilated Area)

Step 6: Final Disposal
(Licensed Waste Contractor)

@sposal Co@

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Protocatechuic acid-13C7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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